Propargyl Alcohol

• CAS No.: 107-19-7
• Product Name: Propargyl Alcohol
• Molecular Formula: C3H4O; CHCCH2OH; C3H4O
• Molecular Weight: 56.06 g/mol
• IUPAC Name: prop-2-yn-1-ol
• Standard InChI: InChI=1S/C3H4O/c1-2-3-4/h1,4H,3H2
• Standard InChIKey: TVDSBUOJIPERQY-UHFFFAOYSA-N
• SMILES: C#CCO
• Canonical SMILES: C#CCO
• Boiling Point: 236.5 °F at 760 mm Hg (NTP, 1992); 113.6 °C; 114-115 °C at 760 mm Hg; 100 °C at 490.3 mm Hg; 70 °C at 147.6 mm Hg; 20 °C at 11.6 mm Hg; 114 °C; 236.5°F; 237°F
• Colorform: Colorless liquid; Colorless to straw-colored liquid
• Density: 0.9485 at 68 °F (USCG, 1999); 0.9715 at 20 °C/4 °C; Relative density (water = 1): 0.97; 0.9485; 0.97
• Flash Point: 91 °F (NTP, 1992); 97 °F (36 °C) (Open cup); 33 °C c.c.; 97°F (open cup); (oc) 97°F
• Melting Point: -54 °F (NTP, 1992); -51.8 °C; -48 to -52 °C; -48 - -52 °C; -62°F
• Physical Description: Propargyl alcohol appears as a clear colorless liquid with a geranium-like odor. Flash point 97°F. Vapors are heavier than air. Used to make other chemicals, as a corrosion inhibitor and a soil fumigant.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to straw-colored liquid with a mild, geranium odor.
• Description: Propargyl alcohol appears as a clear colorless liquid with a geranium-like odor. Flash point 97°F. Vapors are heavier than air. Used to make other chemicals, as a corrosion inhibitor and a soil fumigant.; Prop-2-yn-1-ol is a terminal acetylenic compound that is prop-2-yne substituted by a hydroxy group at position 1. It has a role as a Saccharomyces cerevisiae metabolite and an antifungal agent. It is a terminal acetylenic compound, a volatile organic compound and a propynol.
• Solubility: Miscible (NIOSH, 2016); 17.84 M; Miscible with benzene, chloroform, ethanol, 1,2-dichloroethane, ether, acetone, dioxane, tetrahydrofuran, pyridine; moderately sol in carbon tetrachloride; IMMISCIBLE WITH ALIPHATIC HYDROCARBONS; Miscible with water; Solubility in water: miscible; Miscible
• Synonyms: 2-Propyn-1-ol; 1-Hydroxy-2-propyne; 1-Propyn-3-ol; 1-Propyn-3-yl alcohol; 2-Propynol; 2-Propynyl alcohol; 3-Hydroxy-1-propyne; 3-Hydroxypropyne; 3-Propynol; Ethynylcarbinol; Hydroxymethylacetylene; NSC 8804; Propynyl alcohol
• Vapor Density: Relative vapor density (air = 1): 1.93
• Vapor Pressure: 12 mm Hg (NIOSH, 2016); 15.60 mmHg; 15.6 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.54; 12 mmHg
• PubChem Compound: 7859
• Last Modified: Nov 11 2021